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Compound of Interest

Compound Name: Cefoxazole

Cat. No.: B1200260 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for Cefoxazole

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cefoxazole. Adherence to these procedural

guidelines is paramount to ensure personal safety and maintain a secure laboratory

environment.

Operational Plan: From Receipt to Use
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Cefoxazole in a tightly sealed container in a cool, dry, and well-ventilated area, away

from light and incompatible materials such as strong oxidizing agents.

Recommended storage temperature is typically 2°C to 8°C.

2. Engineering Controls:

Handle Cefoxazole in a well-ventilated area. For procedures that may generate dust or

aerosols, use a chemical fume hood or a biological safety cabinet.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.
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3. Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). It is advisable to use two

pairs of gloves, with one pair tucked under the gown cuff and the other over.

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

required.

Eye Protection: Use tightly fitting safety goggles or a face shield to protect against splashes

and dust.

Respiratory Protection: For operations with a high likelihood of generating dust or aerosols, a

NIOSH-approved respirator is necessary.

4. Handling and Preparation:

Avoid direct contact with skin, eyes, and clothing.

Minimize the generation of dust and aerosols.

Do not eat, drink, or smoke in areas where Cefoxazole is handled.

Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan: Managing Cefoxazole Waste
Proper disposal of Cefoxazole and contaminated materials is critical to prevent environmental

contamination and the development of antibiotic resistance.

Unused Cefoxazole: Unused or expired Cefoxazole is considered hazardous chemical

waste and should be collected in a designated, properly labeled, and sealed container.

Contaminated Materials: All materials that have come into contact with Cefoxazole, such as

gloves, gowns, bench paper, and pipette tips, should be treated as chemical waste.

Liquid Waste: Aqueous solutions containing Cefoxazole should be collected in a labeled,

sealed container. Do not pour antibiotic solutions down the drain.[1]
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Disposal Method: All Cefoxazole waste must be disposed of through an approved

hazardous waste disposal service, typically involving incineration.[2][3] Follow all local, state,

and federal regulations for hazardous waste disposal.

Quantitative Data for Cefoxazole
The following table summarizes available quantitative data for Cefoxazole. It is important to

note that specific values can vary between manufacturers, and many physical properties are

not readily available in published safety data sheets.

Property Value

Occupational Exposure Limit (OEL)

No established OEL. Occupational Exposure

Banding (OEB) should be considered for potent

compounds without an OEL.

Boiling Point 763.8°C at 760 mmHg

Flash Point 415.7°C

pH 4.2 - 7.0 (for a 10% aqueous solution)

Solubility Soluble in water

Decomposition Temperature Data not available

Vapor Pressure Data not available

Density Data not available
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Caption: Workflow for the safe handling of Cefoxazole from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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